Cas no 52688-75-2 (Hexane, 3-fluoro-)

• Product Name: Hexane, 3-fluoro-
• CAS No: 52688-75-2
• MF: C₆H₁₃F
• MW: 104.165825605392
• CID: 359112
• PubChem ID: 13620131
• Update Time: 2025-04-19

Hexane, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-fluoro-
• 3-fluorohexane
• 52688-75-2
• SCHEMBL4250670
• DTXSID00545188
• AKOS006279402

• Inchi： 1S/C6H13F/c1-3-5-6(7)4-2/h6H,3-5H2,1-2H3
• InChI Key： OZNLYXKOYORFRP-UHFFFAOYSA-N
• SMILES： FC(CC)CCC

Computed Properties

• Exact Mass: 106.11273
• Monoisotopic Mass: 104.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0